N-[(E)-amino{[(2E)-6-ethoxy-4-methylquinazolin-2(3H)-ylidene]amino}methylidene]-2-(4-chlorophenoxy)acetamide

• Molecular Formula: C20H20ClN5O3
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-[(E)-N'-(6-ethoxy-4-methylquinazolin-2-yl)carbamimidoyl]acetamide
• InChI: InChI=1S/C20H20ClN5O3/c1-3-28-15-8-9-17-16(10-15)12(2)23-20(24-17)26-19(22)25-18(27)11-29-14-6-4-13(21)5-7-14/h4-10H,3,11H2,1-2H3,(H3,22,23,24,25,26,27)
• InChI Key: FYDKOXHVDCXJIO-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC2=C(N=C(N=C2C=C1)/N=C(\N)/NC(=O)COC3=CC=C(C=C3)Cl)C
• Canonical SMILES: CCOC1=CC2=C(N=C(N=C2C=C1)N=C(N)NC(=O)COC3=CC=C(C=C3)Cl)C

Description

N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE is a complex organic compound with potential applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a chlorophenoxy group, an ethoxy group, and a quinazolinyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE typically involves multiple steps, starting with the preparation of intermediate compounds. One common method involves the reaction of 4-chlorophenoxyacetic acid with ethoxy-4-methyl-2-quinazoline to form an intermediate, which is then reacted with guanidine under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinazoline derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

4-Chlorophenoxyacetic acid: A related compound with similar structural features.

Ethoxy-4-methyl-2-quinazoline: Shares the quinazoline core structure.

Guanidine derivatives: Compounds with similar guanidine functional groups.

Uniqueness

N’'-[2-(4-CHLOROPHENOXY)ACETYL]-N-(6-ETHOXY-4-METHYL-2-QUINAZOLINYL)GUANIDINE is unique due to its combination of functional groups, which confer distinct chemical and biological properties.